5',6'-Diamino-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-ol

• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 1-(5,6-diaminopyridin-2-yl)piperidin-4-ol
• InChI: InChI=1S/C10H16N4O/c11-8-1-2-9(13-10(8)12)14-5-3-7(15)4-6-14/h1-2,7,15H,3-6,11H2,(H2,12,13)
• InChI Key: GEVLUEDTMKDKNV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C2=NC(=C(C=C2)N)N

Description

5',6'-Diamino-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-ol is a useful research compound. Its molecular formula is C10H16N4O and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a parr flask was added 6′-Amino-5′-nitro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-ol (10.0 g, 42.0 mmol) (Step 1), 10% Pd/C (2.5 g) and MeOH (100 mL). The flask was pressurized to 50 psi with H2 for 12 hr with shaking. The contents of the flask were filtered through Celite and the filtrate (dark green) was concentrated to afford 5′,6′-Diamino-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-ol as a dark purple solid (8.90 g, 39.7 mmol, 95%). MS ESI m/z 209.2 (M+H)+.